Cas no 1172276-60-6 (N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide
• CAS No: 1172276-60-6
• MF: C₁₇H₁₃ClN₄OS₂
• MW: 388.894319295883
• CID: 5765430
• PubChem ID: 30868297
• Update Time: 2025-11-01

N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-5-chlorothiophene-2-carboxamide
• VU0647602-1
• F5581-0018
• N-(1,3-benzothiazol-2-yl)-5-chloro-N-[2-(1H-pyrazol-1-yl)ethyl]thiophene-2-carboxamide
• AKOS024514029
• N-(1,3-benzothiazol-2-yl)-5-chloro-N-(2-pyrazol-1-ylethyl)thiophene-2-carboxamide
• 1172276-60-6

• Inchi： 1S/C17H13ClN4OS2/c18-15-7-6-14(24-15)16(23)22(11-10-21-9-3-8-19-21)17-20-12-4-1-2-5-13(12)25-17/h1-9H,10-11H2
• InChI Key： KUPRLSGAMMYTGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N(C2=NC3C=CC=CC=3S2)CCN2C=CC=N2)=O)S1

Computed Properties

• Exact Mass: 388.0219311g/mol
• Monoisotopic Mass: 388.0219311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide

Introduction to N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide (CAS No. 1172276-60-6)

N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1172276-60-6, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound features a thiophene core, which is a well-known scaffold in the development of bioactive molecules. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a benzothiazole moiety further enhances the pharmacological potential of this molecule. Benzothiazoles are known for their role in various therapeutic applications, such as antifungal and antiviral agents.

The specific arrangement of substituents on the thiophene and benzothiazole rings in N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide contributes to its unique chemical and biological properties. The 5-chloro substituent on the benzothiazole ring is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets. This feature makes the compound an attractive candidate for developing novel therapeutic agents.

In addition to the thiophene and benzothiazole moieties, the presence of a pyrazole ring in this compound adds another layer of complexity and potential biological activity. Pyrazoles are heterocyclic compounds that are widely used in medicinal chemistry due to their ability to modulate various biological pathways. The incorporation of a pyrazole ring into the molecular framework of N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide may contribute to its potential as a pharmacological agent by enhancing its binding interactions with target proteins or enzymes.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional molecular architectures in drug discovery. Compounds that combine multiple pharmacophoric elements are often more versatile and can exhibit synergistic effects when used in therapeutic applications. N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide embodies this concept by integrating several bioactive moieties into a single molecular entity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only enhance the efficiency of the reaction process but also improve the overall quality of the final product.

Evaluation of the pharmacological properties of N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-yl)ethylthiophene-2-carboxamide has been conducted using both in vitro and in vivo models. Initial studies have shown promising results in terms of its ability to interact with specific biological targets. For instance, preliminary assays have indicated that this compound may exhibit inhibitory activity against certain enzymes or receptors that are implicated in various diseases.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. Given its unique molecular structure and demonstrated biological activity, N-(1,3-benzothiazol-2-yl)-5-chloro-N-2-(1H-pyrazol-1-y)ethylthiophene -carboxamide holds promise as a lead compound for further development into novel therapeutic agents. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties for clinical use.

Advances in computational chemistry and molecular modeling have also played a significant role in understanding the potential interactions between N-(1,3-benzothiazol - 2 - yl ) - 5 - chloro - N - 2 - ( 1 H - pyrazol - 1 - yl ) ethylthiophene - 2 - carboxamide and biological targets. These computational studies can provide valuable insights into the binding affinity and specificity of the compound, guiding future modifications and optimizations.

The integration of interdisciplinary approaches, combining synthetic chemistry with computational modeling and pharmacological evaluation, is essential for maximizing the potential of this compound. Such collaborative efforts can accelerate the discovery and development process, bringing novel therapeutic agents to patients more quickly.

In conclusion, N-(1,3-benzothiazol - 2 - yl ) - 5 - chloro - N - 2 - ( 1 H - pyrazol - 1 - yl ) ethylthiophene - 2 - carboxamide (CAS No. 1172276-60-6) is a structurally complex organic compound with significant pharmacological potential. Its unique molecular architecture combines several bioactive moieties that make it an attractive candidate for further exploration in drug discovery and medicinal chemistry. With continued research and development, this compound may contribute to the advancement of novel therapeutic agents for various diseases.